Cas no 1805545-91-8 (3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride
• CAS No: 1805545-91-8
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891633
• Update Time: 2025-10-28

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-3-2-12-7(11)4(6(9)10)5(3)16(8,13)14/h2,6H,1H3
• InChI Key： JGHOOAAAODEWMO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=CN=1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride

Research Briefing on 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride (CAS: 1805545-91-8)

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride (CAS: 1805545-91-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl chloride and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers targeting critical biological pathways.

Recent advancements in synthetic chemistry have highlighted the role of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride as a key building block for the construction of complex heterocyclic frameworks. Its reactivity, attributed to the sulfonyl chloride moiety, enables efficient coupling reactions with nucleophiles, making it a valuable tool for medicinal chemists. Additionally, the presence of the difluoromethyl group enhances the metabolic stability and bioavailability of derived compounds, addressing common challenges in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. The study reported that derivatives of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride exhibited potent inhibitory activity against a range of tyrosine kinases, with promising selectivity profiles. These findings underscore the compound's potential in targeting kinase-driven diseases, such as cancer and inflammatory disorders.

Another notable application of this compound lies in its use as a covalent modifier in chemical biology. A recent Nature Chemical Biology publication detailed its incorporation into activity-based probes (ABPs) for profiling sulfhydryl-containing enzymes. The study revealed that the compound's electrophilic sulfonyl chloride group forms stable thioether bonds with cysteine residues, enabling precise labeling and functional characterization of target enzymes. This approach has opened new avenues for understanding enzyme mechanisms and identifying novel drug targets.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride due to its sensitivity to moisture and reactive nature. Recent efforts in process chemistry have focused on optimizing synthetic routes to improve yield and stability. For instance, a 2024 patent application disclosed a novel protective group strategy that significantly enhances the compound's shelf life and facilitates its use in industrial-scale pharmaceutical production.

Looking ahead, the continued exploration of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-sulfonyl chloride is expected to yield further breakthroughs in drug discovery and chemical biology. Its unique structural features and reactivity profile position it as a valuable asset in the development of next-generation therapeutics. Future research directions may include expanding its applications in targeted protein degradation and the design of covalent drugs, leveraging its ability to form stable interactions with biological targets.